Cas no 1807139-06-5 (Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1807139-06-5
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4890213
• Update Time: 2025-05-26

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)7-5(3-13)9(15)14-4-6(7)8(11)12/h4,8H,2-3,13H2,1H3,(H,14,15)
• InChI Key： OJNFPSIRQRVGEO-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(CN)=C1C(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1807139-06-5)

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1807139-06-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a difluoromethyl group, and a hydroxypyridine core, making it a versatile intermediate for drug discovery and development. Its molecular structure is optimized for interactions with biological targets, particularly in the design of enzyme inhibitors and receptor modulators.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring CAS 1807139-06-5 for its potential in developing treatments for neurological disorders and infectious diseases, aligning with current trends in precision medicine. The compound's difluoromethyl group, in particular, has garnered attention due to its ability to mimic bioactive motifs while improving pharmacokinetic properties.

From a synthetic perspective, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate serves as a key building block in multicomponent reactions. Its ethyl carboxylate functionality allows for further derivatization, enabling the creation of diverse compound libraries for high-throughput screening. This aligns with the pharmaceutical industry's focus on fragment-based drug design and structure-activity relationship (SAR) studies, addressing frequent queries about scalable synthetic routes for lead optimization.

Environmental and regulatory considerations are also shaping the demand for this compound. With increasing emphasis on green chemistry, researchers are investigating eco-friendly synthetic protocols for CAS 1807139-06-5. Recent publications highlight water-based catalytic systems and solvent-free conditions to minimize waste generation—a response to common searches about sustainable pharmaceutical intermediates.

Analytical characterization of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate typically involves advanced techniques like LC-MS and NMR spectroscopy, addressing frequent questions about purity validation. The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in prodrug development—a trending topic in drug delivery optimization.

In agrochemical applications, this pyridine derivative shows promise as a precursor for novel crop protection agents. Its difluoromethyl group contributes to pesticidal activity while maintaining favorable environmental profiles, resonating with searches for next-generation agrochemicals. Patent analyses reveal growing IP activity around structurally similar compounds, indicating commercial potential.

For researchers sourcing CAS 1807139-06-5, technical specifications often include inquiries about storage conditions and handling protocols. The compound typically requires protection from moisture and oxidation, with recommended storage at controlled temperatures. These practical considerations address frequent purchaser concerns while emphasizing proper laboratory safety standards.

The future outlook for Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-carboxylate remains promising, particularly in targeted therapy development. As computational tools like AI-assisted molecular docking gain traction, this compound's structural features position it as a valuable template for virtual screening campaigns—addressing emerging searches at the intersection of cheminformatics and drug discovery.